BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: C188
Treatment in Head and Neck Cancer Cell Lines

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C188

Cat. No.: B1668180

For Researchers, Scientists, and Drug Development Professionals

Introduction

Signal Transducer and Activator of Transcription 3 (STAT3) is a critical signaling protein that,
when abnormally activated, plays a pivotal role in the progression of various cancers, including
head and neck squamous cell carcinoma (HNSCC). The constitutive activation of STAT3
promotes tumor cell proliferation, survival, metastasis, and immune evasion. Consequently,
targeting the STAT3 signaling pathway has emerged as a promising therapeutic strategy. C188
is a small-molecule inhibitor of STAT3, and its more potent derivative, C188-9, has
demonstrated significant antitumor effects in preclinical models of HNSCC.[1][2][3] These
compounds function by binding to the SH2 domain of STAT3, which prevents its
phosphorylation at Tyrosine 705 (Tyr705), a crucial step for its activation, dimerization, and
nuclear translocation.[3]

These application notes provide a comprehensive overview of the use of C188 and C188-9 in
HNSCC cell lines, including quantitative data on their efficacy and detailed protocols for key in
vitro experiments.

Data Presentation

The following tables summarize the quantitative data on the efficacy of C188 and its derivative
C188-9 in inhibiting STAT3 phosphorylation and the growth of HNSCC cell lines.
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Table 1: Inhibition of Constitutive STAT3 Phosphorylation (pSTAT3) by C188 and C188-9 in

HNSCC Cell Lines[1]

IC50 (uM) for pSTAT3

Cell Line Compound .
Reduction
UM-SCC-17B C188 154 +9.2
UM-SCC-17B C188-9 10.6 £ 0.7
SCC-35 C188-9 10.5-22.8
SCC-61 C188-9 10.5-22.8
HN30 C188-9 10.5-22.8

Table 2: Inhibition of Anchorage-Dependent and -Independent Growth by C188 and C188-9 in

HNSCC Cell Lines[1]

IC50 (pM) for

Cell Line Assay Type Compound .
Growth Inhibition

Anchorage-

UM-SCC-17B C188 6.3
Dependent
Anchorage-

UM-SCC-17B C188-9 3.2
Dependent
Anchorage-

UM-SCC-17B C188-9 0.7-14.8
Independent
Anchorage-

SCC-35 C188-9 0.7-14.8
Independent
Anchorage-

SCC-61 C188-9 0.7-148
Independent
Anchorage-

HN30 C188-9 0.7-14.8
Independent
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Signaling Pathways and Experimental Workflows
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In Vitro Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1668180#c188-treatment-in-head-and-neck-cancer-
cell-lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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